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Compound of Interest

2-(4-Bromophenyl)imidazo[1,2-
Compound Name: o
ajpyridine

6-Bromo-2-phenyl-1H-imidazo[4,5-b]pyridine, with the chemical formula C13H9BrN2, is a
substituted imidazopyridine. Below is a summary of its key properties.

Property Value Reference

6-Bromo-2-phenyl-1H-

UPAC Name imidazo[4,5-b]pyridine

Molecular Formula C13H9BrN2

CAS Number 65147-89-9 [1]

Melting Point >310 °C [1]

Boiling Point (Predicted) 333.81£52.0 °C [1]

Density (Predicted) 1.55+0.1 g/cm3 [1]
Synthesis

The primary synthetic route to 6-Bromo-2-phenyl-1H-imidazo[4,5-b]pyridine involves the
condensation of a substituted diaminopyridine with benzaldehyde.

Experimental Protocol: Synthesis of 6-Bromo-2-phenyl-
1H-imidazo[4,5-b]pyridine

This protocol is adapted from methodologies described in the literature.[2][3]
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Materials:

5-Bromopyridine-2,3-diamine

Benzaldehyde

Sodium metabisulfite (Na2S205) or p-benzoquinone

Dimethyl sulfoxide (DMSO) or absolute ethanol
Procedure:

e In a round-bottom flask, dissolve 5-bromopyridine-2,3-diamine (1.00 g, 5.31 mmol) and
benzaldehyde (0.56 g, 5.31 mmol) in dimethyl sulfoxide (5 mL).[2]

e Add sodium metabisulfite (0.55 g, 2.92 mmol) to the mixture.[2]

o Heat the reaction mixture under reflux for a specified period, monitoring the reaction
progress by thin-layer chromatography (TLC).

o Upon completion, cool the reaction mixture to room temperature.

e The crude product can be purified by recrystallization or column chromatography on silica
gel.

An alternative method involves refluxing equimolar amounts of 5-bromo-2,3-diaminopyridine
and benzaldehyde with p-benzoquinone in absolute ethanol for 24 hours.[4]
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Reactants

( )

)

DMSO or Ethanol

Reaction Conditions

Na2S205 or p—benzoquinone)

6-Bromo-2-phenyl-1H-imidazo[4,5-b]pyridine

Purification
(Recrystallization or Chromatography)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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